Cas no 100482-79-9 (1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2))

• Product Name: 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
• CAS No: 100482-79-9
• MF: C₁₆H₂₆Cl₂N₂
• MW: 317.297042369843
• CID: 177091
• PubChem ID: 3063332
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
• 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, dihydrochloride (9CI)
• 9-(Butylamino)julolidine dihydrochloride
• N-(2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)butylamine dihydrochloride
• DTXSID70143337
• 100482-79-9
• Butylamine, N-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride

• Inchi： 1S/C16H24N2.2ClH/c1-2-3-8-17-15-11-13-6-4-9-18-10-5-7-14(12-15)16(13)18;;/h11-12,17H,2-10H2,1H3;2*1H
• InChI Key： OGKKXUQUJYRJRE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCCC3=CC(=CC(CCC1)=C23)NCCCC

Computed Properties

• Exact Mass: 316.14758
• Monoisotopic Mass: 316.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 435.8°Cat760mmHg
• Flash Point: 192.1°C
• PSA: 15.27
• LogP: 5.33940